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Compound of Interest

Compound Name: Desmethyl Celecoxib

Cat. No.: B154141 Get Quote

Technical Support Center: Desmethyl Celecoxib
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Desmethyl Celecoxib. The information is presented in a question-and-answer format to

directly address common solubility and handling issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Desmethyl Celecoxib and what are its key properties?

Desmethyl Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor and an analog of

Celecoxib.[1][2] It is a white to off-white solid compound.[3] Key physicochemical properties are

summarized in the table below.

Property Value Reference

Molecular Formula C16H12F3N3O2S [1]

Molecular Weight 367.35 g/mol [1]

CAS Number 170569-87-6 [1][3]

Q2: What are the recommended solvents for dissolving Desmethyl Celecoxib?
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Desmethyl Celecoxib is practically insoluble in water but is soluble in organic solvents such as

Dimethyl Sulfoxide (DMSO) and ethanol.[1][2] It is important to use fresh, high-quality solvents,

as hygroscopic (moisture-absorbing) DMSO can significantly reduce the solubility of the

compound.[2][3]

Solvent Solubility (at 25°C) Reference

DMSO
73 mg/mL (198.72 mM) to 250

mg/mL (680.55 mM)
[1][3]

Ethanol 73 mg/mL (198.72 mM) [1][2]

Water Insoluble [1]

Q3: I am observing precipitation when I dilute my Desmethyl Celecoxib stock solution into

aqueous buffer or cell culture media. What can I do?

This is a common issue with poorly soluble compounds. Here are several troubleshooting

steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is as low as possible, typically below 0.5%, to avoid solvent-induced toxicity and

precipitation.

Serial Dilution: Instead of a single large dilution, perform serial dilutions of your stock solution

in the aqueous buffer or media. This gradual change in solvent composition can help

maintain solubility.

Warming the Solution: Gently warming the solution to 37°C may help in redissolving any

precipitate. However, be cautious about the temperature stability of Desmethyl Celecoxib
and other components in your media.

Sonication: Brief sonication can help to break up aggregates and redissolve the compound.

[3] Use a bath sonicator to avoid localized heating.

Use of Pluronic F-68: Adding a small amount of a non-ionic surfactant like Pluronic F-68 to

the final solution can help to maintain the compound in a dispersed state.
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Preparation of Fresh Working Solutions: Prepare working solutions fresh from the stock

solution immediately before each experiment to minimize the time for precipitation to occur.

Q4: How should I prepare a stock solution of Desmethyl Celecoxib?

A detailed protocol for preparing a stock solution is provided below.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Desmethyl Celecoxib Stock Solution in DMSO

Materials:

Desmethyl Celecoxib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing: Accurately weigh out the desired amount of Desmethyl Celecoxib powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 3.6735 mg of

Desmethyl Celecoxib (Molecular Weight = 367.35 g/mol ).

Dissolving: Add the weighed powder to a sterile vial. Add the appropriate volume of

anhydrous DMSO. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the Desmethyl Celecoxib is completely

dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid

dissolution if necessary.[3]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for
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long-term storage (up to 6 months).[3]

Q5: How do I prepare a working solution for my cell culture experiment?

Protocol 2: Preparation of a Working Solution in Cell Culture Media

Materials:

10 mM Desmethyl Celecoxib stock solution in DMSO

Pre-warmed cell culture medium

Sterile dilution tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Desmethyl Celecoxib stock solution at room

temperature.

Serial Dilution (Recommended):

Prepare an intermediate dilution by adding a small volume of the stock solution to a larger

volume of pre-warmed cell culture medium. For example, to achieve a final concentration

of 10 µM in a final volume of 1 mL, you could first dilute 1 µL of the 10 mM stock into 99 µL

of media to get a 100 µM intermediate solution.

Then, add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

reach the final 10 µM concentration.

Direct Dilution (for lower concentrations): For very low final concentrations, a direct dilution

may be possible. However, it is crucial to add the stock solution to the media while vortexing

or gently mixing to ensure rapid and even dispersion, minimizing the risk of precipitation.

Final DMSO Concentration: Always calculate the final DMSO concentration in your working

solution and ensure it is below the tolerance level for your specific cell line (typically <0.5%).

Use Immediately: Use the freshly prepared working solution immediately in your experiment.

Do not store diluted aqueous solutions of Desmethyl Celecoxib.
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Signaling Pathway and Experimental Workflow
Desmethyl Celecoxib is a selective inhibitor of Cyclooxygenase-2 (COX-2). The COX-2

enzyme is involved in the conversion of arachidonic acid to prostaglandins, which are key

mediators of inflammation and pain.
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Caption: The inhibitory effect of Desmethyl Celecoxib on the COX-2 signaling pathway.

The following workflow outlines the general steps for troubleshooting solubility issues with

Desmethyl Celecoxib.
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Caption: A workflow for troubleshooting Desmethyl Celecoxib solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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